Cas no 115310-16-2 (1-benzyl-6,7-dihydro-1H-indazol-4(5H)-one)

• Product name: 1-benzyl-6,7-dihydro-1H-indazol-4(5H)-one
• CAS No: 115310-16-2
• MF: C₁₄H₁₄N₂O
• MW: 226.27376
• CID: 860312

1-benzyl-6,7-dihydro-1H-indazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-6,7-dihydro-1H-indazol-4(5H)-one
• 1-benzyl-6,7-dihydro-5H-indazol-4-one

• Inchi： InChI=1S/C14H14N2O/c17-14-8-4-7-13-12(14)9-15-16(13)10-11-5-2-1-3-6-11/h1-3,5-6,9H,4,7-8,10H2
• InChI Key： KZRACVAICNSDTK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN2C3=C(C=N2)C(=O)CCC3

Computed Properties

• Exact Mass: 226.11072
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 34.89